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Compound of Interest

Compound Name: PIPPS

Cat. No.: B1583367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of PIPPS (Piperazine-N,N′-bis(3-

propanesulfonic Acid)), a zwitterionic biological buffer. It details its physicochemical properties,

with a focus on its pKa values, and outlines its applications and standard laboratory protocols.

Introduction to PIPPS Buffer
PIPPS, chemically known as Piperazine-N,N′-bis(3-propanesulfonic Acid), is a zwitterionic

buffer belonging to the family of "Good's buffers".[1] These buffers were developed to provide

stable pH environments for biochemical and biological research.[1] PIPPS is particularly valued

for its buffering capacity in the physiological pH range, its minimal interaction with metal ions,

and its chemical stability.[2] Like other Good's buffers, it features high water solubility, low

permeability through biological membranes, and minimal absorption in the UV-visible spectrum,

making it a versatile tool in various experimental settings.[1]

Physicochemical Properties
The utility of a buffer is defined by its physicochemical characteristics. PIPPS is a non-metal

complexing, zwitterionic compound, meaning it carries both a positive and a negative charge,

resulting in a net neutral charge at its isoelectric point.[2] This structure contributes to its high

solubility and minimal interference in biological systems.

2.1 Core Properties

The fundamental properties of PIPPS are summarized in the table below.
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Property Value Source

Chemical Name
Piperazine-N,N′-bis(3-

propanesulfonic Acid)
[3][4]

CAS Number 5625-56-9 [2][3][4]

Molecular Formula C₁₀H₂₂N₂O₆S₂ [4]

Molecular Weight 330.42 g/mol [4]

UV Absorbance
No interference at wavelengths

> 240 nm
[2][4]

2.2 pKa and Buffering Range

The pKa is the pH at which the acidic and basic forms of the buffer are present in equal

concentrations, representing the point of maximum buffering capacity.[5] As a diprotic acid,

PIPPS has two pKa values. The second dissociation constant (pKa₂) is relevant for its use as a

biological buffer.

Parameter Value Conditions Source

pKa₁ 3.73 100 mM, 25°C [2][4]

pKa₂ 7.96 100 mM, 25°C [2][4]

pKa₂ Range 7.8 - 8.2 Not specified [6]

Useful pH Range 6.8 - 9.2 Not specified [6]

2.3 Effects of Temperature and Concentration on pKa

The pKa of a buffer is not an absolute constant; it is influenced by temperature and the ionic

strength of the solution.[5][7] For buffers containing amino groups, the pKa typically decreases

as temperature increases.[7] This relationship is described by the van't Hoff equation and is

quantified by the term d(pKa)/dT.[8]

It is crucial for researchers to adjust the pH of a PIPPS buffer solution at the intended

experimental temperature to ensure accuracy.[8] Furthermore, the concept of the
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"thermodynamic pKa" (pKa⁰) is used to define the pKa at infinite dilution (buffer concentration =

0) and a standard temperature (25°C), providing a true constant for the buffer.[5]

Applications in Research and Drug Development
PIPPS is utilized in a wide array of applications where stable pH maintenance is critical.

Biochemical Assays: Its buffering range is suitable for many enzyme assays that function

optimally at or near physiological pH.[9]

Cell Culture: While less common than HEPES, its properties make it a viable option for

maintaining pH in certain cell culture media.[9]

Electrophoresis: PIPPS can be used in the preparation of electrophoresis buffers for the

separation of proteins and nucleic acids.[9]

Drug Formulation: In pharmaceutical sciences, maintaining a specific pH is vital for drug

solubility, stability, and efficacy. The selection of a buffer system with a suitable pKa, like

PIPPS, is a critical step in formulation development.[7]

The logical process for selecting an appropriate buffer for a given application is outlined in the

diagram below.
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Buffer Selection Logic

Define Experimental pH

Identify Candidate Buffers
(pKa ≈ Experimental pH ± 1)

Check for Interference:
- Metal Chelation
- UV Absorbance

- Chemical Reactivity

Candidate Buffer

Consider System Constraints:
- Temperature

- Ionic Strength
- Cell Permeability

No Interference

Rejected

Interference Found

Constraints Not Met
(Re-evaluate)

Select Optimal Buffer
(e.g., PIPPS)

Constraints Met

Click to download full resolution via product page

Caption: A flowchart illustrating the decision-making process for selecting a suitable biological

buffer based on experimental requirements.

Experimental Protocols: Preparation of a PIPPS
Buffer Solution
Accurate preparation of buffer solutions is fundamental to reproducible research. The following

is a generalized protocol for preparing a stock solution of PIPPS buffer.
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Materials:

PIPPS powder (MW: 330.42 g/mol )

High-purity, deionized water

Concentrated sodium hydroxide (NaOH) or hydrochloric acid (HCl) for pH adjustment

Calibrated pH meter

Volumetric flask

Stir plate and magnetic stir bar

Methodology:

Calculation: Determine the mass of PIPPS powder required to achieve the desired molarity

and volume.

Formula: Mass (g) = Desired Molarity (mol/L) × Final Volume (L) × Molecular Weight (

g/mol )

Example (1 L of 0.1 M PIPPS): 0.1 mol/L × 1 L × 330.42 g/mol = 33.042 g

Dissolution: Add approximately 80% of the final volume of deionized water to a beaker. Place

the beaker on a stir plate with a stir bar and slowly add the calculated mass of PIPPS
powder while stirring until fully dissolved.

pH Adjustment:

Place the calibrated pH electrode into the solution.

Slowly add concentrated NaOH (to increase pH) or HCl (to decrease pH) dropwise until

the target pH is reached.[8] Vigorous stirring is essential to prevent localized pH extremes

that could damage the buffer.[8]

Ensure the pH is set at the intended working temperature of the experiment.[8]
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Final Volume Adjustment: Transfer the solution to a volumetric flask. Rinse the beaker with a

small amount of deionized water and add the rinse water to the flask. Carefully add

deionized water to reach the final volume mark.

Sterilization and Storage: Sterilize the buffer solution by filtering it through a 0.22 µm filter.[8]

Store the solution at 4°C to prevent microbial growth.[8] For long-term storage, stock

solutions can be aliquoted and frozen.[2]

The workflow for this protocol is visualized below.
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Experimental Workflow: PIPPS Buffer Preparation

Start

1. Calculate Mass of PIPPS

2. Dissolve PIPPS in ~80% Water Volume

3. Adjust pH with NaOH / HCl
(at working temperature)

4. Adjust to Final Volume
in Volumetric Flask

5. Sterilize via 0.22 µm Filtration

6. Store at 4°C or Freeze

End

Click to download full resolution via product page
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Caption: A step-by-step workflow for the preparation and storage of a sterile PIPPS buffer

solution.

Conclusion
PIPPS is a robust and reliable zwitterionic buffer with a pKa well-suited for a variety of

applications in life sciences and pharmaceutical development. Its favorable characteristics,

including chemical stability, minimal metal ion binding, and low UV absorbance, make it an

excellent choice for experiments requiring precise pH control in the 6.8 to 9.2 range. Proper

preparation, with careful attention to the effects of temperature on pKa, is essential for its

effective use in achieving reproducible and accurate experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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